Cas no 212502-87-9 (Pectenotoxin 2 seco acid)

• Product Name: Pectenotoxin 2 seco acid
• CAS No: 212502-87-9
• MF: C₄₇H₇₂O₁₅
• MW: 877.065596580505
• CID: 1058230
• Update Time: 2024-02-29

Pectenotoxin 2 seco acid Chemical and Physical Properties

Names and Identifiers

• Pectenotoxin-2 seco acid
• Pectenotoxin 2 seco acid

• Inchi： 1S/C47H72O15/c1-26(10-11-33-30(48)22-37(56-33)47(54)39(50)28(3)14-20-55-47)21-27(2)23-42(5)16-13-36(60-42)46-19-18-43(6,62-46)25-35(59-46)38-31(49)24-44(7,61-38)40(51)34-12-17-45(58-34)15-8-9-32(57-45)29(4)41(52)53/h10-11,21,27-30,32-40,48,50-51,54H,8-9,12-20,22-25H2,1-7H3,(H,52,53)/b11-10+,26-21+/t27-,28+,29+,30+,32+,33+,34-,35+,36+,37-,38-,39+,40-,42+,43-,44+,45-,46-,47+/m1/s1
• InChI Key： DGIMWLBARADZNP-WYINQYFISA-N
• SMILES： O1[C@@]2(C)C[C@@H]([C@H]3C(C[C@@](C)([C@@H]([C@H]4CC[C@@]5(CCC[C@@H]([C@@H](C(=O)O)C)O5)O4)O)O3)=O)O[C@@]1(CC2)[C@@H]1CC[C@@](C)(C[C@@H](/C=C(\C)/C=C/[C@H]2[C@H](C[C@H]([C@]3([C@H]([C@@H](C)CCO3)O)O)O2)O)C)O1

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 62
• Rotatable Bond Count: 12
• Complexity: 1740
• Topological Polar Surface Area: 209

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides